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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d4

Cat. No.: B12387213

An In-depth Technical Guide to 4-Hydroxyphenylacetic acid-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyphenylacetic acid-d4,
a deuterated form of 4-Hydroxyphenylacetic acid (4-HPAA). 4-HPAA is a significant metabolite
derived from the amino acid tyrosine and dietary polyphenols, playing a role as a biomarker for
various gastrointestinal conditions and in protein metabolism.[1] Its deuterated counterpart, 4-
Hydroxyphenylacetic acid-d4, serves as a crucial internal standard for quantitative analytical
methods such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of the non-deuterated 4-
Hydroxyphenylacetic acid. These properties are essential for handling, storage, and
experimental design.
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Property Value Reference

-Hydroxyphenyl acetic acid,
Synonyms PrRYETOXypREnY B4115)
4-HPAA, p-HPAA

CAS Number 156-38-7 [31[4]

Molecular Formula CsHsOs3 [41[5]

Molecular Weight 152.15 g/mol [31141[5]
White to light beige crystalline

Appearance [4][6]
powder

Melting Point 148-153 °C [3114]

) >97.5% (GC), 298% (Titration),
Purity i [31[41[5]
>99% (Titration)

Soluble in dimethyl formamide

Solubility (~1 mg/ml), PBS (pH 7.2) (~10  [5]
mg/ml)
Storage Store at -20°C or 0-8°C [4115]

Analytical Applications and Data

4-Hydroxyphenylacetic acid-d4 is primarily utilized as an internal standard in bioanalytical
method development and validation. Its use allows for accurate quantification of endogenous 4-
HPAA in complex biological matrices by correcting for variations in sample preparation and
instrument response.
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Experimental Protocols
Sample Preparation for UPLC-MS/MS Analysis of 4-
HPAA in Human Serum

This protocol is adapted from a validated method for the analysis of aromatic amino acid

metabolites.[7]

o Protein Precipitation: To 100 pL of human serum, add 400 pL of ice-cold methanol containing

the internal standard, 4-Hydroxyphenylacetic acid-d4.

» Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

o Centrifugation: Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C to pellet the

precipitated proteins.

o Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.
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» Reconstitution: Reconstitute the dried extract in 100 pL of the mobile phase (e.g., a mixture
of water and acetonitrile with formic acid) for UPLC-MS/MS analysis.

Preparation of 4-HPAA Stock and Working Solutions for
in vivo Studies

The following protocols are suggested for preparing 4-HPAA solutions for animal studies.[8]

o DMSO/PEG300/Tween-80/Saline:

[¢]

Prepare a 25 mg/mL stock solution of 4-HPAA in DMSO.

o

For a 1 mL working solution, take 100 uL of the DMSO stock solution and add it to 400 pL
of PEG300. Mix well.

o

Add 50 pL of Tween-80 and mix thoroughly.

o

Add 450 pL of saline to reach a final volume of 1 mL.
e DMSO/Corn oil:
o Prepare a 25 mg/mL stock solution of 4-HPAA in DMSO.

o For a 1 mL working solution, add 100 pL of the DMSO stock solution to 900 puL of corn oil
and mix until a clear solution is obtained.

Biological Pathways and Mechanisms

4-Hydroxyphenylacetic acid is involved in several key metabolic and signaling pathways.

Tyrosine Metabolism

4-HPAA is a downstream metabolite of the amino acid tyrosine. This pathway is significant in
both human metabolism and the metabolic activities of the gut microbiota.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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